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Compound of Interest

Compound Name: Bourjotinolone A

Cat. No.: B13417593 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Bourjotinolone A could not be

located. The following information is based on general laboratory safety principles for handling

chemical compounds with unknown toxicological properties. All personnel must conduct a

thorough risk assessment before handling this substance. The information provided here is

intended as a guide and should be supplemented by consultation with a qualified safety

professional.

Quantitative Data Summary
This table summarizes the known physical and chemical properties of Bourjotinolone A.

Hazard-related data is currently unavailable and should be determined by qualified personnel.
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Property Value Source

CAS Number 6985-35-9 [1][2][3][4][5]

Molecular Formula C30H48O4 [1][2]

Molecular Weight 472.71 g/mol [1][2]

Appearance White powder [1]

Purity ≥97% [1]

Melting Point 176°C [1]

Boiling Point 583.1 ± 50.0°C [1]

Solubility Soluble in Chloroform, Acetone [1]

Storage Temperature -20°C [1][5]

Occupational Exposure Limits Not Available

LD50/LC50 Not Available

Personal Protective Equipment (PPE)
Given the unknown toxicity of Bourjotinolone A, a conservative approach to PPE is

mandatory. The following recommendations are based on standard practices for handling

potentially hazardous powdered substances.
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Protection Type Recommended Equipment Rationale

Eye/Face Protection

ANSI Z87.1 compliant safety

glasses with side shields or

chemical splash goggles. A

face shield should be used if

there is a significant risk of

splashing.

Protects eyes from airborne

particles and splashes.

Skin Protection

Nitrile or neoprene gloves

(ensure they are rated for the

solvents being used). A

disposable lab coat is required.

Consider a chemically resistant

apron or coveralls for larger

quantities.

Prevents skin contact with the

compound and potential

absorption.

Respiratory Protection

For weighing and handling of

the powder, a NIOSH-

approved respirator with a

particulate filter (e.g., N95,

P100) is recommended. All

handling of the powder should

be done in a certified chemical

fume hood.

Minimizes the risk of inhaling

fine particles of the compound.

Experimental Protocol: Safe Handling of
Bourjotinolone A
This protocol outlines the essential steps for safely handling Bourjotinolone A in a research

laboratory setting.

3.1. Preparation and Engineering Controls

Designated Area: All work with Bourjotinolone A must be conducted in a designated area

within a laboratory that is equipped with a certified chemical fume hood and an eyewash

station/safety shower.
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Fume Hood Verification: Before starting any work, verify that the chemical fume hood is

functioning correctly (check the airflow monitor).

Gather Materials: Assemble all necessary equipment, including PPE, spatulas, weigh boats,

vials, solvents, and waste containers, and place them inside the fume hood.

3.2. Weighing and Solution Preparation

Don PPE: Put on all required personal protective equipment before entering the designated

handling area.

Weighing: Carefully weigh the desired amount of Bourjotinolone A powder inside the fume

hood. Use a microbalance with a draft shield to minimize air currents and sample loss.

Aliquotting: To prepare a stock solution, add the desired solvent to the vial containing the

weighed Bourjotinolone A. Cap the vial securely and mix by vortexing or gentle agitation

until the solid is fully dissolved.

3.3. Post-Handling Procedures

Decontamination: Wipe down all surfaces and equipment within the fume hood that may

have come into contact with Bourjotinolone A using an appropriate solvent (e.g., 70%

ethanol), followed by a general-purpose laboratory cleaner.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination: first gloves,

then lab coat, and finally eye and respiratory protection.

Hand Washing: Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan
4.1. Waste Segregation

Solid Waste: All disposable materials contaminated with Bourjotinolone A (e.g., weigh

boats, pipette tips, gloves, bench paper) must be placed in a clearly labeled, sealed

hazardous waste container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b13417593?utm_src=pdf-body
https://www.benchchem.com/product/b13417593?utm_src=pdf-body
https://www.benchchem.com/product/b13417593?utm_src=pdf-body
https://www.benchchem.com/product/b13417593?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13417593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liquid Waste: Unused solutions of Bourjotinolone A and contaminated solvents should be

collected in a designated, sealed hazardous waste container. Do not mix with other waste

streams unless compatibility has been confirmed.

4.2. Disposal Procedure

Labeling: Ensure all waste containers are accurately labeled with the contents, including the

name "Bourjotinolone A" and the solvents used.

Storage: Store hazardous waste in a designated, secondary containment area away from

incompatible materials.

Pickup: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office. Follow all local, state, and federal regulations

for hazardous waste disposal.

Visual Workflow for Safe Handling
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Workflow for Safe Handling of Bourjotinolone A

Preparation Phase

Handling Phase (in Fume Hood)

Post-Handling & Disposal

1. Designate Work Area
(Fume Hood)

2. Assemble All Materials

3. Don Full PPE

4. Weigh Compound

Proceed to Handling

5. Prepare Solution

6. Decontaminate Surfaces

Proceed to Cleanup

7. Segregate & Dispose Waste

8. Doff PPE

9. Wash Hands

Click to download full resolution via product page

Caption: Safe handling workflow for Bourjotinolone A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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